![molecular formula C19H21ClN2OS B3548028 1-(3-chlorophenyl)-4-[3-(phenylthio)propanoyl]piperazine](/img/structure/B3548028.png)
1-(3-chlorophenyl)-4-[3-(phenylthio)propanoyl]piperazine
Overview
Description
1-(3-chlorophenyl)-4-[3-(phenylthio)propanoyl]piperazine, also known as CPP, is a chemical compound that has been widely used in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes of the body. CPP is a piperazine derivative that has been synthesized for its potential therapeutic uses in the treatment of various diseases and disorders.
Mechanism of Action
The exact mechanism of action of 1-(3-chlorophenyl)-4-[3-(phenylthio)propanoyl]piperazine is not fully understood, but it is believed to act as a partial agonist of the serotonin 5-HT1A receptor and an antagonist of the dopamine D2 receptor. These actions may contribute to this compound's anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the body, including modulation of the levels of neurotransmitters such as serotonin, dopamine, and noradrenaline. This compound has also been shown to have effects on the levels of various hormones, including cortisol and prolactin.
Advantages and Limitations for Lab Experiments
The use of 1-(3-chlorophenyl)-4-[3-(phenylthio)propanoyl]piperazine in lab experiments has several advantages, including its relatively low toxicity and its ability to cross the blood-brain barrier. However, this compound also has limitations, including its narrow therapeutic window and its potential for inducing seizures at high doses.
Future Directions
There are several potential future directions for the study of 1-(3-chlorophenyl)-4-[3-(phenylthio)propanoyl]piperazine, including the investigation of its potential therapeutic uses in the treatment of other diseases and disorders, such as Alzheimer's disease and epilepsy. Further research is also needed to fully understand the mechanism of action of this compound and its effects on the body.
Scientific Research Applications
1-(3-chlorophenyl)-4-[3-(phenylthio)propanoyl]piperazine has been extensively used in scientific research to investigate its potential therapeutic uses in the treatment of various diseases and disorders. This compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression. This compound has also been studied for its potential use in the treatment of schizophrenia and Parkinson's disease.
properties
IUPAC Name |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-phenylsulfanylpropan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2OS/c20-16-5-4-6-17(15-16)21-10-12-22(13-11-21)19(23)9-14-24-18-7-2-1-3-8-18/h1-8,15H,9-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEULVVFVKQDPLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CCSC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[4-(5-Chloro-2-methyl-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-(2,5-dimethoxy-phenyl)-methanesulfonamide](/img/structure/B3547962.png)
![4-{[4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-3-nitrobenzaldehyde](/img/structure/B3547981.png)
![N-(4-{[(2,4-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-ethoxybenzenesulfonamide](/img/structure/B3547986.png)
![N-(4-bromo-3-methylphenyl)-2-{[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B3547990.png)
![2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-(2-phenylethyl)benzamide](/img/structure/B3547991.png)
![2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(2-fluorophenyl)acetamide](/img/structure/B3547998.png)
![N-{2-[4-(5-Chloro-2-methyl-phenyl)-piperazin-1-yl]-2-oxo-ethyl}-N-(4-iodo-phenyl)-methanesulfonamide](/img/structure/B3548000.png)
![N-(2,5-dimethoxyphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide](/img/structure/B3548014.png)
![N~2~-(2-ethylphenyl)-N~1~-{3-[methyl(methylsulfonyl)amino]phenyl}-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3548041.png)
![4-[2-oxo-2-(1-pyrrolidinyl)ethoxy]-N-(2-phenylethyl)benzenesulfonamide](/img/structure/B3548053.png)
